Cas no 16251-77-7 (3-phenylbutanal)

• Product Name: 3-phenylbutanal
• CAS No: 16251-77-7
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 94408
• Update Time: 2026-05-14

3-phenylbutanal Chemical and Physical Properties

Names and Identifiers

• 3-phenylbutanal
• 3-PHENYLBUTYRALDEHYDE
• BETA.-METHYL-BENZENEPROPANAL
• 3-Methyl-3-phenylpropanal
• 3-phenyl-butanal
• 3-phenyl-butyraldehyde
• 3-phenyl-Mutanal
• beta-methyl-benzenepropana

• MDL： MFCD00010698
• Inchi： 1S/C10H12O/c1-9(7-8-11)10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3
• InChI Key： MYHGOWDLVRDUFA-UHFFFAOYSA-N
• SMILES： CC(CC=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 148.08900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9

Experimental Properties

• Color/Form: liquid
• Density: 0.997 g/mL at 25 °C(lit.)
• Boiling Point: 93-94 °C/16 mmHg(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: n20/D 1.5179(lit.)
• PSA: 17.07000
• LogP: 2.37910
• Solubility: Not determined

3-phenylbutanal Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives